Cas no 40962-37-6 (Acetic acid,2-phosphono-, 1-methyl ester)

• Product Name: Acetic acid,2-phosphono-, 1-methyl ester
• CAS No: 40962-37-6
• MF: C₃H₇O₅P
• MW: 154.058442354202
• CID: 329153
• PubChem ID: 170449
• Update Time: 2025-04-19

Acetic acid,2-phosphono-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-phosphono-, 1-methyl ester
• Acetic acid, phosphono-, 1-methyl ester
• methylacetylphosphonate
• Aceticacid, phosphono-, 1-methyl ester (9CI)
• Phosphonic acid, methoxycarbonylmethyl-
• methyl phosphonoacetate
• (2-methoxy-2-oxoethyl)phosphonic acid
• 40962-37-6
• DTXSID40961343
• Methyl acetyl phosphate
• LLJFNWVJKMVHIL-UHFFFAOYSA-N
• Oprea1_240573
• carbomethoxymeth-ylenephosphonic acid
• AKOS005447266
• SCHEMBL360260
• STK372960

• Inchi： 1S/C3H7O5P/c1-8-3(4)2-9(5,6)7/h2H2,1H3,(H2,5,6,7)
• InChI Key： LLJFNWVJKMVHIL-UHFFFAOYSA-N
• SMILES： P(CC(=O)OC)(=O)(O)O

Computed Properties

• Exact Mass: 154.00311032g/mol
• Monoisotopic Mass: 154.00311032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 83.8Ų